Cas no 1629093-72-6 (methyl 3-hydroxy-3-(4-nitrophenyl)propanoate)

• Product Name: methyl 3-hydroxy-3-(4-nitrophenyl)propanoate
• CAS No: 1629093-72-6
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6427622
• PubChem ID: 20820569
• Update Time: 2025-05-20

methyl 3-hydroxy-3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(4-nitrophenyl)propanoate
• Methyl β-hydroxy-4-nitrobenzenepropanoate
• 1629093-72-6
• EN300-1834522
• SCHEMBL22076568

• Inchi： 1S/C10H11NO5/c1-16-10(13)6-9(12)7-2-4-8(5-3-7)11(14)15/h2-5,9,12H,6H2,1H3
• InChI Key： OBFIKZLNFXSNNQ-UHFFFAOYSA-N
• SMILES： C1(C(O)CC(OC)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 387.4±32.0 °C(Predicted)
• pka: 12.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on methyl 3-hydroxy-3-(4-nitrophenyl)propanoate

Recent Advances in the Study of Methyl 3-hydroxy-3-(4-nitrophenyl)propanoate (CAS: 1629093-72-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 3-hydroxy-3-(4-nitrophenyl)propanoate (CAS: 1629093-72-6) is a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive properties. Recent studies have explored its role in the synthesis of novel drug candidates, enzyme inhibitors, and other biologically active molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and emerging applications in drug discovery and development.

One of the key areas of investigation has been the optimization of synthetic routes for methyl 3-hydroxy-3-(4-nitrophenyl)propanoate. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient, one-pot synthesis method using a nitro-Michael addition reaction, achieving high yields (85-90%) under mild conditions. This advancement is particularly relevant for scaling up production while minimizing environmental impact. The study also explored the compound's reactivity, noting its potential as a precursor for chiral building blocks in asymmetric synthesis.

In pharmaceutical applications, methyl 3-hydroxy-3-(4-nitrophenyl)propanoate has shown promise as a scaffold for developing enzyme inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its structural similarity to transition-state analogs of several hydrolase enzymes. Derivatives of this compound exhibited inhibitory activity against serine proteases involved in inflammatory pathways, with IC50 values in the low micromolar range. These findings suggest potential applications in developing anti-inflammatory agents.

The compound's mechanism of action has been further elucidated through computational studies. Molecular docking simulations (Journal of Chemical Information and Modeling, 2024) have demonstrated favorable binding interactions with various biological targets, particularly those containing nitroaromatic recognition sites. These insights are guiding the rational design of more potent derivatives with improved pharmacokinetic properties.

Recent safety and toxicity profiling (Regulatory Toxicology and Pharmacology, 2023) has provided important data for pharmaceutical development. While the parent compound shows favorable acute toxicity profiles, researchers emphasize the need for careful evaluation of metabolites, particularly those resulting from nitro-group reduction. These studies are informing the design of safer analogs for potential clinical applications.

Looking forward, methyl 3-hydroxy-3-(4-nitrophenyl)propanoate continues to attract attention as a versatile building block in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a photosensitive moiety in drug delivery systems. The compound's unique combination of chemical functionality and biological activity positions it as an important tool in modern drug discovery efforts.